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Compound of Interest

Compound Name: Reactive red 218

Cat. No.: B1167056

A deep dive into the performance of Reactive Red 120, 195, and 239 for researchers and
dyeing industry professionals. This guide provides a comparative analysis of the exhaustion
and fixation rates of three commonly used reactive red dyes: C.I. Reactive Red 120, C.I.
Reactive Red 195, and C.I. Reactive Red 239. The selection of an appropriate dye is critical in
the textile industry to ensure vibrant and lasting coloration, optimize process efficiency, and
minimize environmental impact. This document summarizes key performance indicators for
these dyes, supported by experimental data, to aid in informed decision-making.

Overview of Reactive Red Dyes

Reactive dyes are a popular class of colorants for cellulosic fibers like cotton due to their ability
to form a covalent bond with the fiber, resulting in excellent wash fastness. The performance of
a reactive dye is primarily evaluated by its exhaustion and fixation rates.

o Exhaustion refers to the migration of the dye from the dyebath onto the fiber. It is influenced
by factors such as electrolyte concentration, temperature, and liquor ratio.

 Fixation is the chemical reaction between the dye and the fiber, forming a stable covalent
bond. This step is highly dependent on pH (alkali presence) and temperature.

This guide focuses on three key reactive red dyes:

e C.l. Reactive Red 120: A bifunctional dye known for its high reactivity.
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e C.I. Reactive Red 195: A widely used bifunctional dye with a vinyl sulfone and a
monochlorotriazine reactive group.

e C.I. Reactive Red 239: A vinyl sulfone-based dye.

Comparative Performance Data

The following table summarizes the exhaustion and fixation rates of the three reactive red dyes
based on available literature. It is important to note that direct comparative studies under
identical conditions are limited, and the data presented is a compilation from various sources.
The experimental conditions for each study are provided to give context to the results.

Dye

Substrate

Dyeing
Conditions

Exhaustion
(%)

Fixation (%)

Reference

C.l. Reactive
Red 120

Cotton

Temperature:

90-130°C,
pH: <10

>95% (in
non-aqueous

system)

~90% (in
non-aqueous

system)

[1](2]

C.l. Reactive
Red 195

Cotton

Temp: 70°C,

Time: 30 min,

pH: 10.5,
Salt: 50 g/L,

Alkali: 12 g/L,

Liquor Ratio:
1.7

~85-95%

~70-85%

[3]

Remazol Red
RR*

Knitted
Cotton

0.5-3%
shade, Salt:
30-60 g/L,
Alkali: 5 g/L

~80-90%

~83-92%

[4]

Note: Remazol Red RR is a commercial name and is often associated with vinyl sulfone dyes,
showing performance characteristics that may be comparable to the other dyes listed.

Factors Influencing Exhaustion and Fixation
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The efficiency of the dyeing process is governed by several key parameters that influence the
exhaustion and fixation of reactive dyes. Understanding and controlling these factors is crucial
for achieving optimal and reproducible results.

Logical Relationship of Dyeing Process

Caption: Logical flow of the reactive dyeing process.

Experimental Protocol: Determination of Exhaustion
and Fixation Rates

This section provides a detailed methodology for the spectrophotometric determination of the
exhaustion and fixation rates of reactive dyes on cotton fabric.

Materials and Equipment

e Spectrophotometer (UV-Vis)

o Laboratory dyeing machine

o Cotton fabric (scoured and bleached)

» Reactive dye (e.g., Reactive Red 120, 195, or 239)
¢ Sodium chloride (NaCl) or Glauber's salt (Na2S0a4)
e Sodium carbonate (Naz2COs)

e Deionized water

Volumetric flasks, pipettes, and cuvettes

Experimental Workflow
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Caption: Experimental workflow for determining exhaustion and fixation rates.
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Detailed Procedure

Step 1: Preparation of Calibration Curve

Prepare a stock solution of the reactive dye of a known concentration (e.g., 1 g/L) in
deionized water.

From the stock solution, prepare a series of standard solutions of decreasing concentrations.

Measure the absorbance of each standard solution at the maximum absorption wavelength
(Amax) of the dye using a UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration to create a calibration curve.

Step 2: Dyeing Procedure

Prepare a dyebath containing the required amount of dye, water, and electrolyte (e.g., 50 g/L
NacCl). The liquor ratio (ratio of the weight of the goods to the volume of the dyebath) should
be kept constant (e.g., 1:20).

Place the pre-weighed cotton fabric sample in the dyebath.

Start the dyeing program. Ramp the temperature to the desired exhaustion temperature
(e.g., 60°C) and hold for a specified time (e.g., 30 minutes).

After the exhaustion phase, take an aliquot of the dyebath.
Add the required amount of alkali (e.g., 20 g/L Na2COs3) to the dyebath to initiate fixation.

Continue the dyeing at the fixation temperature (e.g., 60°C) for the specified time (e.g., 60
minutes).

After fixation, take another aliquot from the dyebath.

Step 3: Calculation of Exhaustion Rate

o Measure the absorbance of the aliquot taken after the exhaustion phase.
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e Using the calibration curve, determine the concentration of the dye remaining in the dyebath
(C_exhausted).

e Calculate the exhaustion rate (%E) using the following formula:
%E = [(C_linitial - C_exhausted) / C_initial] * 100
where C_initial is the initial concentration of the dye in the dyebath.
Step 4: Calculation of Fixation Rate

e Thoroughly wash the dyed fabric with cold and hot water to remove any unfixed dye. A
standard soaping procedure can also be followed.

e Collect all the wash liquors and measure the total volume.
e Measure the absorbance of the combined wash liquor.

o Determine the concentration of the hydrolyzed dye in the wash liquor (C_hydrolyzed) using
the calibration curve.

o Calculate the amount of unfixed dye.

o The amount of fixed dye is the difference between the amount of exhausted dye and the
amount of unfixed (hydrolyzed) dye.

o Calculate the fixation rate (%F) as a percentage of the exhausted dye:
%F = [(Amount of exhausted dye - Amount of unfixed dye) / Amount of exhausted dye] * 100
Alternatively, fixation can be expressed as a percentage of the initial dye applied.

Conclusion

The selection of a reactive red dye is a multifaceted decision that depends on the desired
shade, required fastness properties, and the specific application process. While C.I. Reactive
Red 195 is a versatile and well-documented option, C.I. Reactive Red 120 shows potential for
high fixation, particularly in innovative non-aqueous dyeing systems. The performance of C.I.
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Reactive Red 239 would benefit from more extensive comparative studies. The provided
experimental protocol offers a standardized method for researchers and industry professionals
to conduct their own benchmarking studies, leading to more optimized and sustainable dyeing
processes. It is recommended to perform in-house evaluations under specific production
conditions to make the most informed dye selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. scribd.com [scribd.com]

3. Influence of Process Parameters on Exhaustion, Fixation and Color Strength in Dyeing of
Cellulose Fiber with Reactive Dye [gavinpublishers.com]

4. files.core.ac.uk [files.core.ac.uk]

To cite this document: BenchChem. [A Comparative Analysis of Exhaustion and Fixation
Rates of Key Reactive Red Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167056#benchmarking-the-exhaustion-and-fixation-
rates-of-different-reactive-red-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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